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Compound of Interest

Compound Name: Eduleine

Cat. No.: B189077 Get Quote

For researchers, scientists, and drug development professionals, Eduleine (7-methoxy-1-

methyl-2-phenylquinolin-4(1H)-one) represents a natural product with a defined chemical

identity but a largely uncharted biological profile. Despite its isolation from plant sources, the

scientific literature currently lacks in-depth studies on its pharmacological effects, mechanism

of action, and specific signaling pathways. This guide provides a thorough overview of the

existing physicochemical data for Eduleine and explores the biological activities of structurally

similar compounds to contextualize its potential for future research.

Physicochemical Properties of Eduleine
Eduleine is a quinolinone alkaloid that has been identified in plant species such as Lunasia

amara and Casimiroa edulis[1]. Its fundamental chemical and physical characteristics are

summarized below.
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Property Value Source

Molecular Formula C17H15NO2 PubChem[1]

Molecular Weight 265.31 g/mol PubChem[1]

IUPAC Name
7-methoxy-1-methyl-2-

phenylquinolin-4-one
PubChem[1]

CAS Number 483-51-2 PubChem[1]

Physical Description Solid PubChem[1]

Melting Point 200 - 201 °C PubChem[1]

Biological Activity and Therapeutic Potential: An
Extrapolation from Related Compounds
While direct evidence of Eduleine's biological activity is not available in the current body of

scientific literature, the therapeutic actions of structurally related quinolinone and isoquinoline

alkaloids may offer insights into its potential pharmacological profile.

Anticancer Potential: Some 4-alkoxy-2-arylquinolines, which share a core structure with

Eduleine, have been investigated as inhibitors of topoisomerase I, a key enzyme in DNA

replication and a target for cancer therapy. This suggests that Eduleine could be a candidate

for investigation as a potential anticancer agent.

Anti-inflammatory Effects: A synthetic isoquinoline alkaloid, MHTP [2-methoxy-4-(7-methoxy-

1,2,3,4-tetrahydroisoquinolin-1-yl) phenol], has demonstrated anti-inflammatory activity in

preclinical models of acute lung injury[2]. Given the structural similarities, Eduleine may

possess similar anti-inflammatory properties.

Experimental Protocols: A Generalized Approach
Detailed experimental protocols for the isolation, synthesis, or biological evaluation of Eduleine
are not currently published. However, a general workflow for the investigation of a natural

product like Eduleine would typically involve the following stages.
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Extraction & Isolation

Structural Elucidation

Biological Screening

Mechanism of Action Studies

Plant Material Collection
(e.g., Lunasia amara)
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(e.g., with methanol)

Solvent-Solvent
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Chromatographic Separation
(e.g., Column Chromatography, HPLC)

Isolation of Pure Eduleine

Spectroscopic Analysis
(NMR, Mass Spectrometry)

Structure Confirmation

Cytotoxicity Assays
(e.g., on cancer cell lines)

Anti-inflammatory Assays
(e.g., measurement of NO, cytokines) Antimicrobial Assays

Target Identification Assays Signaling Pathway Analysis
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A generalized workflow for the isolation and biological evaluation of Eduleine.
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Signaling Pathways: A Frontier for Discovery
As there are no published studies on the mechanism of action of Eduleine, any depiction of its

signaling pathways would be purely speculative. Research into this compound would need to

first establish its biological activity, after which investigations into the specific molecular targets

and downstream signaling cascades could be undertaken. Based on the activities of related

compounds, potential, yet uninvestigated, pathways could involve those related to DNA

damage response (if it acts as a topoisomerase inhibitor) or inflammatory signaling cascades

(such as the NF-κB pathway).

Hypothetical Cellular Response to Eduleine

Eduleine

Putative Cellular Target
(e.g., Topoisomerase I)

Binding/Inhibition

Downstream Signaling
Cascade

Modulation

Biological Effect
(e.g., Apoptosis, Anti-inflammatory Response)

Leads to
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A hypothetical signaling pathway for Eduleine based on related compounds.

Conclusion

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b189077?utm_src=pdf-body
https://www.benchchem.com/product/b189077?utm_src=pdf-body-img
https://www.benchchem.com/product/b189077?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189077?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eduleine is a chemically characterized natural product with a significant lack of biological data.

The information available on structurally similar quinolinone and isoquinoline alkaloids

suggests that Eduleine may hold potential as a lead compound for the development of new

anticancer or anti-inflammatory agents. This comprehensive guide highlights the current

knowledge gap and underscores the opportunity for further research to unlock the therapeutic

potential of this underexplored molecule. The provided generalized experimental workflow

offers a roadmap for initiating such investigations. Future studies are essential to elucidate the

bioactivity, mechanism of action, and signaling pathways of Eduleine, thereby paving the way

for its potential application in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 7-Methoxy-1-methyl-2-phenyl-4(1H)-quinolinone | C17H15NO2 | CID 253834 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. MHTP, 2-Methoxy-4-(7-methoxy-1,2,3,4-tetrahydroisoquinolin-1-yl) phenol, a Synthetic
Alkaloid, Induces IFN-γ Production in Murine Model of Ovalbumin-Induced Pulmonary
Allergic Inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Eduleine: A Comprehensive Review of a Quinolinone
Alkaloid with Underexplored Potential]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b189077#comprehensive-literature-review-of-
eduleine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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